BENGHE Foundational & Exploratory

Check Availability & Pricing

1-Pentadecanol: A Comprehensive Technical
Overview

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 1-Pentadecanol
CAS No.: 31389-11-4
Cat. No.: B10829556
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the physicochemical properties,
synthesis, and metabolic significance of 1-Pentadecanol. The information is curated to support
research and development activities in various scientific fields.

Core Physicochemical Data

1-Pentadecanol, a saturated long-chain fatty alcohol, possesses the following key molecular
identifiers and properties.
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Property Value Citations
Molecular Formula CisH3:20 [1112113114]
Molecular Weight 228.41 g/mol [1112][31[4]
Alternate Names n-Pentadecyl alcohol [4]
CAS Number 629-76-5 [11[3][5][6]
Appearance White solid [1]

Synthesis and Experimental Protocols

The synthesis of 1-Pentadecanol can be achieved through the reduction of its corresponding
carboxylic acid, pentadecanoic acid. A common laboratory and industrial method for this
transformation is catalytic hydrogenation.

Experimental Protocol: Catalytic Hydrogenation of a
Long-Chain Fatty Acid

This protocol details a general procedure for the reduction of a long-chain fatty acid to its
corresponding alcohol, which is applicable for the synthesis of 1-Pentadecanol from
pentadecanoic acid.

Materials:

Heptadecanoic acid (as a representative long-chain fatty acid)
o Catalyst (e.g., a supported noble metal catalyst)

e Solvent (e.g., an inert high-boiling point ether or hydrocarbon)
e Hydrogen gas

o High-pressure reactor (autoclave) equipped with a stirrer and temperature and pressure
controls

« Filtration or centrifugation apparatus
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o Rotary evaporator
» Recrystallization solvent (e.g., acetone or ethanol)
Procedure:

o Reactor Setup: The high-pressure reactor is charged with heptadecanoic acid, the catalyst,
and the solvent.[7]

« Inerting: The reactor is sealed and purged multiple times with an inert gas, such as nitrogen,
to remove any oxygen.[7] This is followed by several purges with hydrogen gas.[7]

o Pressurization and Heating: The reactor is then pressurized with hydrogen to the desired
initial pressure (e.g., 3.0 MPa) at room temperature.[7] The stirring is initiated, and the
reactor is heated to the target reaction temperature (e.g., 240 °C).[7]

o Reaction: The temperature and pressure are maintained for the duration of the reaction (e.g.,
7-13 hours).[7] Progress can be monitored by analyzing small samples via Gas
Chromatography (GC) or Thin-Layer Chromatography (TLC).[7]

e Workup: Upon completion, the reactor is cooled to room temperature, and the excess
hydrogen gas is carefully vented.[7] The reaction mixture is recovered, and the catalyst is
separated by filtration or centrifugation.[7]

 Purification: The solvent is removed from the filtrate under reduced pressure using a rotary
evaporator.[7] The resulting crude product can be purified by recrystallization from a suitable
solvent to yield pure 1-Heptadecanol.[7]

Metabolic Pathway

1-Pentadecanol is involved in fatty acid metabolism through a process known as the fatty
alcohol cycle. In this cycle, very long-chain fatty alcohols, aldehydes, and acids are reversibly
interconverted. This metabolic pathway is crucial for lipid metabolism and transport.[2]

1-Pentadecanol Alcohol Dehydrogenase »| Pentadecanal Aldehyde Dehydrogenase M 5. tadecanoic Acid
Aldehyde Reductase Fatty Acyl-CoA Reductase
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Fatty Alcohol Metabolic Cycle

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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